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Compound Name: 1-Demethyl phenazolam

Cat. No.: B1357205 Get Quote

Development of a Validated Analytical Method
for 1-Demethyl Phenazolam
Application Notes & Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of 1-Demethyl
phenazolam in various samples. The protocol is based on a validated liquid chromatography-

tandem mass spectrometry (LC-MS/MS) method, ensuring high sensitivity and selectivity for

forensic and research applications.

Introduction
1-Demethyl phenazolam is a benzodiazepine derivative that requires sensitive and specific

analytical methods for its detection and quantification.[1][2] This application note describes a

robust and validated LC-MS/MS method for the analysis of 1-Demethyl phenazolam. The

method is suitable for high-throughput screening and quantitative analysis in complex matrices.

The protocol outlined below is adapted from a comprehensive study on the analysis of 53

benzodiazepines, including 1-Demethyl phenazolam.[3]
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This section details the materials, equipment, and procedures for the validated analysis of 1-
Demethyl phenazolam.

Materials and Reagents
1-Demethyl phenazolam analytical standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (88% or higher)

Ammonium formate

Internal Standard (IS): A suitable deuterated analog of a benzodiazepine.

Instrumentation
A liquid chromatography system coupled with a triple quadrupole tandem mass spectrometer

(LC-MS/MS) is required. The specific instrumentation used in the cited method includes an

Agilent LC-MS/MS system.[3]

Sample Preparation
A simple dilution step is employed for the preparation of calibration standards and quality

control samples.[3]

Stock Solution: Prepare a stock solution of 1-Demethyl phenazolam in methanol.

Working Solutions: Prepare working solutions by diluting the stock solution with a mixture of

90:10 mobile phase A to mobile phase B.[3]

Final Sample Preparation: For analysis, transfer 500 µL of the diluted sample or standard

into an appropriate HPLC vial.[3]

Liquid Chromatography
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Column: A suitable reversed-phase column, such as a Kinetex C18 (50 mm x 3.0 mm, 2.6

µm), can be used.[4]

Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient Elution: A gradient elution is performed to separate the analyte from other

components. The total run time is approximately 8.1 minutes.[3]

Mass Spectrometry
The mass spectrometer is operated in positive electrospray ionization (ESI) mode. The

detection is performed using dynamic Multiple Reaction Monitoring (dMRM).[3]

Data Presentation
The following tables summarize the quantitative data and instrument parameters for the

analysis of 1-Demethyl phenazolam.

Table 1: Mass Spectrometric Parameters for 1-Demethyl Phenazolam[3]

Analyte
Precurs
or Ion
(m/z)

Product
Ion 1
(m/z)

Collisio
n
Energy
1 (V)

Product
Ion 2
(m/z)

Collisio
n
Energy
2 (V)

Product
Ion 3
(m/z)

Collisio
n
Energy
3 (V)

1-

Demethyl

phenazol

am

373 345.0 32 294.1 28 283.0 40

Table 2: Chromatographic and Method Validation Parameters[3]
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Parameter Value

Retention Time 4.51 min

Linearity Range 0.1 - 20 ng/mL

Limit of Detection (LoD) Estimated using the limit of blank approach

Limit of Quantification (LoQ) Estimated as LoQ = 3.3 * LoD

Precision (RSD%) Within ±30%

Accuracy (% Difference) Within ±30%

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for the analysis of 1-Demethyl
phenazolam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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